Cas no 1190875-27-4 (3-methyl-isoxazole-5-boronic acid)

• Product Name: 3-methyl-isoxazole-5-boronic acid
• CAS No: 1190875-27-4
• MF: C₄H₆BNO₃
• MW: 126.906341075897
• MDL: MFCD18909441
• CID: 2123239
• PubChem ID: 77231408
• Update Time: 2025-10-24

3-methyl-isoxazole-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 3-methylisoxazol-5-ylboronic acid
• (3-methylisoxazol-5-yl)boronic acid
• 3-Methyl-isoxazole-5-boronic acid
• C4H6BNO3
• 2358AJ
• NE64585
• (3-methyl-1,2-oxazol-5-yl)boronic acid
• 3-methyl-isoxazole-5-boronic acid

• MDL： MFCD18909441
• Inchi： 1S/C4H6BNO3/c1-3-2-4(5(7)8)9-6-3/h2,7-8H,1H3
• InChI Key： INXAMNVIJLQLOV-UHFFFAOYSA-N
• SMILES： O1C(B(O)O)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.8
• Topological Polar Surface Area: 66.5

Additional information on 3-methyl-isoxazole-5-boronic acid

Introduction to 3-methyl-isoxazole-5-boronic acid (CAS No. 1190875-27-4)

3-methyl-isoxazole-5-boronic acid, identified by its Chemical Abstracts Service (CAS) number 1190875-27-4, is a significant compound in the realm of organic synthesis and pharmaceutical research. This boronic acid derivative belongs to the isoxazole family, a heterocyclic structure characterized by a three-membered ring containing one oxygen atom and two carbon atoms. The presence of a methyl group at the 3-position and a boronic acid functional group at the 5-position imparts unique reactivity and potential applications in various chemical transformations.

The compound is particularly noteworthy for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic organic chemistry. Boronic acids are well-known for their ability to participate in palladium-catalyzed coupling reactions with aryl or vinyl halides, enabling the formation of carbon-carbon bonds under mild conditions. This makes 3-methyl-isoxazole-5-boronic acid a valuable intermediate in constructing complex molecular architectures, including those relevant to drug discovery and materials science.

In recent years, there has been growing interest in the development of boronic acid derivatives as pharmacophores due to their favorable interactions with biological targets. The isoxazole core is a motif frequently encountered in natural products and bioactive molecules, contributing to its pharmacological relevance. For instance, studies have demonstrated the potential of isoxazole-containing compounds as inhibitors of enzymes involved in inflammatory pathways. The incorporation of a boronic acid moiety into such scaffolds may enhance binding affinity or modulate metabolic stability, making 3-methyl-isoxazole-5-boronic acid a promising candidate for further medicinal chemistry exploration.

One of the most compelling aspects of 3-methyl-isoxazole-5-boronic acid is its role in the synthesis of bioconjugates. Boronic acids can undergo reversible reactions with diols or other boronic acid derivatives, facilitating the assembly of polymers, dendrimers, and other macromolecular structures. These techniques are increasingly employed in drug delivery systems, where precise control over molecular architecture is essential for optimizing efficacy and biocompatibility. The methyl substituent at the 3-position may also influence steric interactions, allowing for fine-tuning of conjugation strategies.

Advances in computational chemistry have further enhanced the utility of 3-methyl-isoxazole-5-boronic acid. Molecular modeling studies suggest that this compound can be engineered to interact with specific protein targets through hydrogen bonding networks or hydrophobic pockets. Such insights are derived from high-throughput virtual screening campaigns, which leverage quantum mechanical calculations to predict binding affinities. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and prioritize lead compounds for further validation.

The synthesis of 3-methyl-isoxazole-5-boronic acid itself presents an interesting challenge due to the need for regioselective functionalization of the isoxazole ring. Traditional methods often involve multi-step sequences involving protection-deprotection strategies or transition-metal-catalyzed transformations. However, recent innovations have introduced more streamlined approaches, such as direct borylation using palladium complexes or copper catalysts under ambient conditions. These advancements not only improve yield but also reduce waste generation, aligning with green chemistry principles.

In industrial applications, 3-methyl-isoxazole-5-boronic acid serves as a key intermediate in the production of specialty chemicals and fine materials. For example, it can be used to synthesize novel ligands for metal-organic frameworks (MOFs), which exhibit exceptional gas storage capacities or catalytic activities. Additionally, its reactivity allows for the construction of chiral centers through asymmetric borylation reactions, enabling access to enantiomerically pure compounds critical for pharmaceutical applications.

The versatility of 3-methyl-isoxazole-5-boronic acid extends to agrochemical research as well. Isoxazole-containing compounds have shown promise as herbicides or fungicides due to their ability to disrupt essential biological pathways in pathogens while maintaining selectivity toward crops. By leveraging boronic acid-based cross-coupling reactions, chemists can generate libraries of derivatives with tailored biological activity for crop protection strategies.

Future directions in the study of 3-methyl-isoxazole-5-boronic acid may include exploring its potential as an imaging agent or contrast agent in medical diagnostics. Boron-containing compounds are already utilized in positron emission tomography (PET) scans due to their favorable nuclear properties; incorporating them into isoxazole frameworks could yield novel probes with improved sensitivity or targeting capabilities.

Collaborative efforts between academia and industry are essential for maximizing the impact of 3-methyl-isoxazole-5-boronic acid research. Open sharing of synthetic protocols, computational models, and experimental data will foster innovation while ensuring reproducibility across different laboratories. Such partnerships also facilitate technology transfer from bench-scale processes to large-scale manufacturing environments.